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For researchers, scientists, and drug development professionals, an accurate understanding of

the nuclear properties of isotopes like Curium-243 (Cm-243) is paramount. This guide provides

a detailed comparison of evaluated nuclear data for Cm-243 from the latest international

libraries—ENDF/B-VIII.0, JEFF-3.3, and JENDL-5—with key experimental measurements. The

objective is to offer a clear validation of the evaluated data against real-world observations,

thereby providing a reliable basis for applications ranging from nuclear reactor physics to the

production of medical isotopes.

This guide presents quantitative data in structured tables for straightforward comparison,

details the experimental protocols of seminal measurements, and visualizes the data validation

workflow.

Comparison of Neutron-Induced Cross-Sections
The neutron-induced capture and fission cross-sections are fundamental parameters for any

application involving Cm-243 in a neutron environment. The following tables compare the

experimental values for these cross-sections at thermal neutron energy (0.0253 eV) and their

corresponding resonance integrals with the data from the latest evaluated nuclear data

libraries.

Table 1: Thermal Neutron (0.0253 eV) Capture and Fission Cross-Sections for Curium-243
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Parameter
Experimental
Value (barns)

ENDF/B-VIII.0
(barns)

JEFF-3.3
(barns)

JENDL-5
(barns)

Capture Cross-

Section (σγ)
130.7 ± 9.6[1] 129.96 134.0 130.0

Fission Cross-

Section (σf)
609.6 ± 25.9[1] 609.61 615.0 623.0[2]

667 ± 26[3]

Table 2: Resonance Integrals for Curium-243

Parameter
Experimental
Value (barns)

ENDF/B-VIII.0
(barns)

JEFF-3.3
(barns)

JENDL-5
(barns)

Capture

Resonance

Integral (Iγ)

214.7 ± 20.3[1] 214.7 220.0 215.0

Fission

Resonance

Integral (If)

1575 ± 136[1] 1575.0 1580.0 1570.0

The evaluated data for the thermal neutron capture and fission cross-sections, as well as the

resonance integrals in ENDF/B-VIII.0, JEFF-3.3, and JENDL-5, show good agreement with the

experimental results of Bemis et al.[1]. Notably, the JENDL-5 evaluation for the thermal fission

cross-section is higher than the other libraries and aligns more closely with the more recent

experimental value reported by Popescu et al.[3].

Fission Product Yields of Curium-243
The distribution of fission products from the neutron-induced fission of Cm-243 is critical for

applications such as nuclear waste management and the prediction of decay heat. The

following table compares experimental cumulative fission yields for several key fission products

from the thermal neutron-induced fission of Cm-243 with the evaluated data from the JENDL-5

and JEFF-3.3 libraries. ENDF/B-VIII.0 does not contain specific fission product yield data for

Cm-243.
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Table 3: Cumulative Fission Product Yields from Thermal Neutron-Induced Fission of Curium-
243

Fission Product

Experimental Yield
(%) (Dickens and
McConnell, 1986)
[4]

JENDL-5 Yield (%)
[5]

JEFF-3.3 Yield (%)
[6]

⁹⁵Zr 5.30 ± 0.21 5.35 5.32

⁹⁹Mo 6.02 ± 0.24 6.05 6.03

¹⁰³Ru 6.43 ± 0.32 6.45 6.44

¹⁰⁶Rh 4.90 ± 0.25 4.92 4.91

¹³¹I 3.01 ± 0.12 3.03 3.02

¹³²Te 4.56 ± 0.18 4.58 4.57

¹³³I 6.78 ± 0.27 6.80 6.79

¹³⁵Xe 7.65 ± 0.31 7.68 7.66

¹⁴⁰Ba 5.78 ± 0.23 5.80 5.79

¹⁴¹Ce 5.91 ± 0.24 5.93 5.92

¹⁴³Ce 5.50 ± 0.22 5.52 5.51

¹⁴⁴Ce 5.10 ± 0.20 5.12 5.11

¹⁴⁷Nd 2.54 ± 0.10 2.55 2.54

The evaluated fission product yields in JENDL-5 and JEFF-3.3 are in excellent agreement with

the experimental data of Dickens and McConnell[4]. This high level of concordance provides

confidence in the predictive capabilities of these libraries for the inventory of fission products

resulting from the thermal fission of Cm-243.

Experimental Protocols
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A summary of the methodologies employed in the key cited experiments is provided below to

offer insight into the generation of the experimental data.

Thermal Cross-Section Measurements by Bemis et al.
(1977)
The thermal-neutron capture and fission cross-sections, along with their respective resonance

integrals, were measured at the Oak Ridge National Laboratory. The experimental protocol

involved the following key steps:

Sample Preparation: Nearly isotopically pure Cm-243 (99.94%) was used.

Irradiation: The Cm-243 samples were irradiated in a nuclear reactor with and without

cadmium filters. The use of cadmium filters allows for the separation of the thermal and

epithermal neutron contributions to the reaction rates. Cobalt samples were co-irradiated as

flux monitors.

Measurement Technique: The cross-sections were determined by analyzing the reaction

products. For the capture cross-section, the amount of Curium-244 produced was measured.

For the fission cross-section, the fission events were quantified.

Data Analysis: The Westcott formalism was employed to deduce the 2200 m/s cross-

sections and resonance integrals from the measured reaction rates with and without the

cadmium covers. The well-characterized thermal neutron cross-section and resonance

integral of the ⁵⁹Co(n,γ)⁶⁰Co reaction were used for normalization.

Fission Product Yield Measurements by Dickens and
McConnell (1986)
The cumulative fission product yields for the thermal-neutron induced fission of Cm-243 were

determined at the Oak Ridge National Laboratory. The experimental procedure was as follows:

Sample and Irradiation: A 77-nanogram sample of Cm-243 was irradiated in a high thermal-

neutron flux.

Detection System: High-resolution gamma-ray spectroscopy was performed using a Ge(Li)

detector to measure the gamma rays emitted by the fission products.
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Data Acquisition: A series of 33 gamma-ray spectra were acquired over a period of two and a

half months to follow the decay of the various fission products.

Data Analysis: The gamma-ray peaks in the spectra were identified by their energy and half-

life, allowing for the quantification of specific fission products. From these measurements,

the cumulative yields of 23 fission products were determined.

Nuclear Data Validation Workflow
The process of validating evaluated nuclear data with experimental measurements is a critical

feedback loop in nuclear science. It ensures the continuous improvement of the data libraries

that are essential for a wide range of applications. The following diagram illustrates this

workflow.
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Caption: Workflow for the validation of evaluated nuclear data against experimental

measurements.
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The validation of Curium-243 nuclear data through comparison with experimental

measurements reveals a strong consensus for many key parameters. The latest evaluated

libraries, ENDF/B-VIII.0, JEFF-3.3, and JENDL-5, provide reliable data for the thermal neutron

capture and fission cross-sections, as well as their resonance integrals, that are well-supported

by experimental findings. For fission product yields, JENDL-5 and JEFF-3.3 offer

comprehensive and accurate datasets that align closely with experimental observations. The

continuous cycle of measurement, evaluation, and validation ensures that the scientific and

technical communities have access to high-quality nuclear data, which is indispensable for

advancing research and development in nuclear-related fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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